Cas no 1696300-32-9 (3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

3-Bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a brominated pyrazolopyrimidine derivative with a tert-butyl substituent at the 2-position and a methyl group at the 6-position. This heterocyclic compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The bromine atom at the 3-position enhances reactivity for further functionalization, while the tert-butyl group contributes to steric and electronic modulation. Its rigid fused-ring structure offers stability, making it suitable for applications in drug discovery and material science. The compound is typically handled under controlled conditions due to its sensitivity.

3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine structure

1696300-32-9 structure

Product Name:3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

CAS No:1696300-32-9

MF:C₁₁H₁₈BrN₃

MW:272.184721469879

CID:5906855

PubChem ID:136839410

Update Time:2025-05-20

3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

- 3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
- 1696300-32-9
- EN300-1118003
- 3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
- Inchi： 1S/C11H18BrN3/c1-7-5-13-10-8(12)9(11(2,3)4)14-15(10)6-7/h7,13H,5-6H2,1-4H3
- InChI Key： PLLNIIZMOSQFTE-UHFFFAOYSA-N
- SMILES： BrC1C(C(C)(C)C)=NN2C=1NCC(C)C2

Computed Properties

Exact Mass: 271.06841g/mol
Monoisotopic Mass: 271.06841g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 29.8Å²

3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1118003-0.05g	3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1696300-32-9	95%	0.05g	$707.0	2023-10-27
Enamine	EN300-1118003-0.1g	3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1696300-32-9	95%	0.1g	$741.0	2023-10-27
Enamine	EN300-1118003-0.25g	3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1696300-32-9	95%	0.25g	$774.0	2023-10-27
Enamine	EN300-1118003-0.5g	3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1696300-32-9	95%	0.5g	$809.0	2023-10-27
Enamine	EN300-1118003-1.0g	3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1696300-32-9		1g	$1256.0	2023-05-26
Enamine	EN300-1118003-2.5g	3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1696300-32-9	95%	2.5g	$1650.0	2023-10-27
Enamine	EN300-1118003-5.0g	3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1696300-32-9		5g	$3645.0	2023-05-26
Enamine	EN300-1118003-10.0g	3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1696300-32-9		10g	$5405.0	2023-05-26
Enamine	EN300-1118003-1g	3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1696300-32-9	95%	1g	$842.0	2023-10-27
Enamine	EN300-1118003-5g	3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1696300-32-9	95%	5g	$2443.0	2023-10-27

3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature

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Additional information on 3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Comprehensive Overview of 3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1696300-32-9)

3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1696300-32-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The molecule features a pyrazolo[1,5-a]pyrimidine core, a scaffold known for its versatility in drug discovery, particularly in kinase inhibition and antimicrobial applications. Researchers are increasingly exploring its potential in addressing drug-resistant infections and chronic inflammatory diseases, aligning with current trends in precision medicine.

The compound’s bromo and tert-butyl substituents enhance its reactivity, making it a valuable intermediate in cross-coupling reactions and catalyzed synthesis. This property is critical for developing novel small-molecule therapeutics, a hot topic in AI-driven drug design. Recent studies highlight its role in optimizing bioavailability and metabolic stability, key challenges in modern pharmacology. Its methyl group further modulates lipophilicity, a factor often queried in QSAR modeling discussions.

From an industrial perspective, 1696300-32-9 is synthesized via multistep organic protocols, with yields optimized through microwave-assisted techniques—a trending method in green chemistry. Environmental concerns have spurred interest in solvent-free synthesis, and this compound’s adaptability to such conditions is frequently explored in sustainability-focused forums. Analytical characterization typically involves NMR, HPLC-MS, and X-ray crystallography, techniques commonly searched by synthetic chemists.

In agrochemical contexts, derivatives of pyrazolo[1,5-a]pyrimidine exhibit herbicidal and fungicidal activities, resonating with the demand for next-generation crop protectants. The tert-butyl moiety in 1696300-32-9 is particularly scrutinized for its role in enhancing binding affinity to target enzymes. Such insights are pivotal for structure-activity relationship (SAR) studies, a recurring theme in academic literature.

Regulatory and safety profiles of 3-bromo-2-tert-butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine adhere to REACH and FDA guidelines, with data sheets emphasizing proper handling protocols. While not classified as hazardous, its brominated nature warrants scrutiny under halogenated compound regulations, a niche yet growing search topic among compliance officers.

Future directions for this compound include its integration into high-throughput screening libraries and combinatorial chemistry, areas fueled by automated synthesis advancements. Its relevance in cancer immunotherapy and neurodegenerative disease research further underscores its multidisciplinary appeal, frequently cited in grant proposals and patent filings.